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Compound of Interest

Compound Name: 5-Dibromomethyl anastrozole

Cat. No.: B193202 Get Quote

In-Depth Technical Guide: 5-Dibromomethyl
Anastrozole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Dibromomethyl anastrozole, a

key synthetic intermediate in the preparation of the aromatase inhibitor, Anastrozole.

Chemical Identification and Properties
5-Dibromomethyl anastrozole, also known as Anastrozole EP Impurity D, is a crucial

compound in pharmaceutical synthesis and impurity profiling.[1][2][3] Its unique structure and

properties are detailed below.

CAS Number
The Chemical Abstracts Service (CAS) registry number for 5-Dibromomethyl anastrozole is

1027160-12-8.[1][2][3][4]

Chemical Structure and Nomenclature
The systematic chemical name for this compound is 2,2'-[5-(Dibromomethyl)benzene-1,3-

diyl]bis(2-methylpropanenitrile).[1][2]

Table 1: Chemical Identification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b193202?utm_src=pdf-interest
https://www.benchchem.com/product/b193202?utm_src=pdf-body
https://www.benchchem.com/product/b193202?utm_src=pdf-body
https://www.synzeal.com/en/anastrozole-ep-impurity-d
https://chemicea.com/product/anastrozole-ep-impurity-d
https://glppharmastandards.com/product-details/Anastrozole-EP-Impurity-D
https://www.benchchem.com/product/b193202?utm_src=pdf-body
https://www.synzeal.com/en/anastrozole-ep-impurity-d
https://chemicea.com/product/anastrozole-ep-impurity-d
https://glppharmastandards.com/product-details/Anastrozole-EP-Impurity-D
https://www.caymanchem.com/product/36024
https://www.synzeal.com/en/anastrozole-ep-impurity-d
https://chemicea.com/product/anastrozole-ep-impurity-d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 1027160-12-8[1][2][3][4]

IUPAC Name
2,2'-[5-(Dibromomethyl)benzene-1,3-diyl]bis(2-

methylpropanenitrile)[1][2]

Synonyms

5-Dibromomethyl Anastrozole, Anastrozole EP

Impurity D[1][2][3], Anastrozole USP Related

Compound E, Anastrozole Dibromo Impurity[3],

3,5-Bis(2-cyanoprop-2-yl)bromobenzyl

bromide[5]

Molecular Formula C₁₅H₁₆Br₂N₂[2][4]

Molecular Weight 384.11 g/mol [2][4][6]

InChI Key AJUNARPIHUBZNV-UHFFFAOYSA-N[4]

SMILES
N#CC(C)(C)C1=CC(C(Br)Br)=CC(C(C)

(C)C#N)=C1[4][6]

Physicochemical Properties
Table 2: Physicochemical Data

Property Value

Physical Form Solid[4]

Solubility
Chloroform: Sparingly soluble; Methanol:

Slightly soluble[4]

Storage
Room temperature in continental US; may vary

elsewhere[4][6]

Stability ≥ 4 years[4]

Role in Anastrozole Synthesis
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5-Dibromomethyl anastrozole is a synthetic intermediate in the manufacturing process of

Anastrozole.[4][6] Anastrozole is a non-steroidal aromatase inhibitor used in the treatment of

breast cancer in postmenopausal women.[2][5] The presence of 5-Dibromomethyl
anastrozole as an impurity in the final drug product is closely monitored to ensure the safety

and efficacy of the medication.[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and characterization of 5-
Dibromomethyl anastrozole are proprietary to pharmaceutical manufacturers and are not

publicly available in the searched literature. However, its identity is typically confirmed using

standard analytical techniques such as:

High-Performance Liquid Chromatography (HPLC): For purity assessment and

quantification.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Signaling Pathways and Biological Activity
As a synthetic intermediate and impurity, 5-Dibromomethyl anastrozole is not intended for

therapeutic use and its biological activity or interaction with signaling pathways has not been

characterized in the public domain.[4] Its primary relevance is in the context of the chemical

synthesis and quality control of Anastrozole.

Logical Relationship in Anastrozole Quality Control
The following diagram illustrates the logical workflow for the identification and control of 5-
Dibromomethyl anastrozole as an impurity in Anastrozole.
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Caption: Workflow for Anastrozole quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193202#5-dibromomethyl-anastrozole-cas-number-
and-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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